Cas no 2138566-25-1 (3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane)

• Product Name: 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane
• CAS No: 2138566-25-1
• MF: C₁₀H₁₉IO₃
• MW: 314.160536050797
• CID: 6484318
• PubChem ID: 165489187
• Update Time: 2025-10-28

3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane
• 3-{2-[(1-iodo-2-methylpropan-2-yl)oxy]ethoxy}oxolane
• EN300-1137276
• 2138566-25-1

• Inchi： 1S/C10H19IO3/c1-10(2,8-11)14-6-5-13-9-3-4-12-7-9/h9H,3-8H2,1-2H3
• InChI Key： PTKLRGVPYKWVKQ-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCCOC1COCC1

Computed Properties

• Exact Mass: 314.03789g/mol
• Monoisotopic Mass: 314.03789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane

Introduction to 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane (CAS No. 2138566-25-1)

3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane, also known by its CAS number 2138566-25-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular structure, which includes an oxolane ring and a substituted iodoalkyl ether moiety. The combination of these structural elements endows the compound with a range of interesting chemical and physical properties.

The synthesis of 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane typically involves multi-step reactions, including the formation of the iodoalkyl ether and the subsequent coupling with an appropriate oxolane precursor. The iodo group in the molecule serves as a versatile functional group, allowing for further chemical modifications and derivatizations. This flexibility makes the compound a valuable intermediate in the synthesis of more complex molecules, such as pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its interactions with various cellular targets and its potential therapeutic effects. For instance, research has indicated that compounds with similar structures can exhibit anti-inflammatory, anti-cancer, and anti-viral properties. These findings suggest that 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane could be a valuable starting point for the design of novel therapeutic agents.

In addition to its potential in drug discovery, 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane has also been investigated for its applications in materials science. The presence of the oxolane ring and the iodoalkyl ether moiety can influence the material's properties, such as solubility, thermal stability, and mechanical strength. These characteristics make it suitable for use in the development of advanced polymers, coatings, and other functional materials. Recent advancements in polymer chemistry have demonstrated that compounds with similar structures can be used to create materials with enhanced performance and durability.

The safety and environmental impact of 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane are also important considerations. While detailed toxicological data may still be limited, preliminary studies suggest that the compound is relatively stable under standard laboratory conditions. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe handling and use in both research and industrial settings.

In conclusion, 3-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}oxolane (CAS No. 2138566-25-1) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in areas such as medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.